5-Bromo-4-chloro-6-propylpyrimidin-2-amine
Overview
Description
5-Bromo-4-chloro-6-propylpyrimidin-2-amine, also known as BCPA, is a heterocyclic compound containing nitrogen, bromine, and chlorine atoms. It is a derivative of pyrimidine, a six-membered ring structure consisting of two nitrogen atoms and four carbon atoms. BCPA has a wide range of applications in scientific research, from its use as a reagent in organic synthesis to its potential role in drug design.
Scientific Research Applications
Amination Mechanisms and Regioselectivity
- The amination of halogenated pyrimidines, including similar structures to 5-Bromo-4-chloro-6-propylpyrimidin-2-amine, has been explored, revealing insights into the influence of halogens and substituents on product formation and mechanism pathways. Studies have shown that the choice of halogen and the position of substituents on the pyrimidine ring significantly affect the regioselectivity and outcome of amination reactions. For example, research indicates that the presence of bromo and chloro substituents on the pyrimidine nucleus can direct the formation of aminated products through different pathways, potentially involving the ANRORC mechanism or SN2 reactions depending on the specific conditions and reactants used (Rasmussen & Plas, 2010).
Synthesis of Heterocyclic Derivatives
- The reactivity of halogenated pyrimidines, akin to this compound, with various nucleophiles has been utilized to synthesize a range of novel heterocyclic derivatives. These compounds have potential applications in medicinal chemistry and as intermediates for further chemical transformations. For instance, research demonstrated the conversion of similar pyrimidine compounds to thiazolo[4,5-d]pyrimidine and pyrimido[4,5-e][1,3,4]thiadiazine derivatives, highlighting the versatility of these halogenated pyrimidines in heterocyclic chemistry (Bakavoli, Nikpour, & Rahimizadeh, 2006).
Chemical Transformations and New Access Routes
- Investigations into the chemical behavior of 5-bromo-2,4-dichloropyrimidines have provided new routes to various chemical structures. The application of nucleophilic substitution reactions, followed by secondary modifications, allows for the efficient synthesis of complex molecules, including novel pyrimido and thiadiazine derivatives. This demonstrates the potential of this compound and related compounds as key intermediates in the synthesis of pharmacologically relevant molecules (Rahimizadeh, Nikpour, & Bakavoli, 2007).
properties
IUPAC Name |
5-bromo-4-chloro-6-propylpyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrClN3/c1-2-3-4-5(8)6(9)12-7(10)11-4/h2-3H2,1H3,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNUVRSCOJGYMFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C(=NC(=N1)N)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.